Cas no 1103522-45-7 (Aprocitentan)

• Product Name: Aprocitentan
• CAS No: 1103522-45-7
• MF: C₁₆H₁₄Br₂N₆O₄S
• MW: 546.193159580231
• CID: 1071608
• PubChem ID: 25099191
• Update Time: 2025-10-24

Aprocitentan Chemical and Physical Properties

Names and Identifiers

• Despropyl Macitentan
• N-Despropyl-macitentan
• ACT132577
• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]sulfamide
• Aprocitentan
• BRD-K34843150-001-02-2
• Aprocitentan (ACT-132577)
• ACT 132577
• CHEMBL2165326
• Tryvio
• Macitentan metabolite m6
• D11441
• Q27146161
• 5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]-N-(sulfamoyl)pyrimidin-4-amine
• N-(5-(4-BROMOPHENYL)-6-(2-((5-BROMO-2-PYRIMIDINYL)OXY)ETHOXY)-4-PYRIMIDINYL)-SULFAMIDE
• AS-82256
• N-[5-(4-bromophenyl)-6-{2-[(5-bromopyrimidin-2-yl)oxy]ethoxy}pyrimidin-4-yl]sulfuric diamide
• SCHEMBL3646065
• DB15059
• D87138
• N-Despropyl Macitentan
• Sulfamide, N-(5-(4-bromophenyl)-6-(2-((5-bromo-2-pyrimidinyl)oxy)ethoxy)-4-pyrimidinyl)-
• BRD-K34843150-001-01-4
• [5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]-ethoxy]-4-pyrimidinyl]sulfamide
• MZI81HV01P
• N-(5-(4-BROMOPHENYL)-6-(2-((5-BROMOPYRIMIDIN-2-YL)OXY)ETHOXY)PYRIMIDIN-4-YL)SULFAMIDE
• BDBM50395672
• MFCD28155267
• UNII-MZI81HV01P
• GTPL10070
• Aprocitentan [WHO-DD]
• APROCITENTAN [INN]
• Aprocitentan [USAN]
• WHO 10552
• N-(5-(4-Bromophenyl)-6-(2-((5-bromo-2-pyrimidinyl)oxy)ethoxy)-4-pyrimidinyl)sulfuric diamide
• Aprocitentan (ACT-132577)?
• Tryvio (TN)
• 5-(4-bromophenyl)-4-[2-(5-bromopyrimidin-2-yl)oxyethoxy]-6-(sulfamoylamino)pyrimidine
• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-sulfamide, ACT-132577
• NCGC00378592-01
• BCP28125
• SY310435
• ACT-132577; ACT 132577; ACT132577
• DB-130379
• CHEBI:76609
• Aprocitentan (USAN/INN)
• HY-15895
• EX-A4419
• ACT-132577
• AC-36529
• 1103522-45-7
• XH1600
• AKOS028114466

• Inchi： 1S/C16H14Br2N6O4S/c17-11-3-1-10(2-4-11)13-14(24-29(19,25)26)22-9-23-15(13)27-5-6-28-16-20-7-12(18)8-21-16/h1-4,7-9H,5-6H2,(H2,19,25,26)(H,22,23,24)
• InChI Key： DKULOVKANLVDEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(N=CN=C1NS(N)(=O)=O)OCCOC1N=CC(=CN=1)Br

Computed Properties

• Exact Mass: 545.91435g/mol
• Monoisotopic Mass: 543.91640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.841±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.01 g/l) (25 º C),

Aprocitentan Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Aprocitentan

Aprocitentan (CAS No. 1103522-45-7): A Promising Therapeutic Agent for Neurodegenerative Disorders

Aprocitentan, with the CAS registry number 1103522-45-7, is a novel compound that has garnered significant attention in the field of neuroscience and drug development. This compound is being extensively studied for its potential therapeutic benefits in treating neurodegenerative disorders, particularly those associated with inflammation and oxidative stress. Aprocitentan belongs to a class of molecules known as selective PDE10A inhibitors, which are being explored for their ability to modulate intracellular signaling pathways involved in neuronal protection and repair.

The development of Aprocitentan is rooted in the need for innovative treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. These conditions are characterized by progressive neuronal loss, synaptic dysfunction, and cognitive decline, which are often exacerbated by chronic inflammation and oxidative stress. Aprocitentan's mechanism of action involves inhibiting the phosphodiesterase 10A (PDE10A) enzyme, a key regulator of cyclic nucleotide signaling pathways. By selectively targeting PDE10A, Aprocitentan aims to restore balance in these pathways, thereby promoting neuronal survival and reducing inflammation.

Recent studies have demonstrated that Aprocitentan exhibits potent anti-inflammatory and neuroprotective properties in preclinical models of neurodegenerative diseases. For instance, research published in Nature Neuroscience highlighted that Aprocitentan significantly reduced neuroinflammation and improved cognitive function in mice with Alzheimer's-like pathology. These findings suggest that Aprocitentan may offer a novel therapeutic approach for addressing the underlying mechanisms of neurodegeneration.

In addition to its effects on inflammation, Aprocitentan has also been shown to enhance synaptic plasticity and promote the growth of new neurons. This is particularly promising for conditions where synaptic dysfunction plays a central role, such as Parkinson's disease. A study conducted by researchers at the University of California, San Francisco, found that Aprocitentan administration led to increased levels of brain-derived neurotrophic factor (BDNF), a protein critical for neuronal survival and differentiation. These results underscore the potential of Aprocitentan as a multifaceted therapeutic agent.

The development of Aprocitentan has also been driven by advancements in computational chemistry and high-throughput screening techniques. By leveraging these tools, researchers have been able to optimize the compound's pharmacokinetic properties, ensuring optimal bioavailability and minimal off-target effects. This has positioned Aprocitentan as a strong candidate for clinical trials, with Phase I studies already underway to assess its safety and tolerability in healthy volunteers.

One of the most exciting aspects of Aprocitentan research is its potential for combination therapy. Given its unique mechanism of action, it may be possible to combine Aprocitentan with other neuroprotective agents or anti-inflammatory drugs to enhance therapeutic efficacy. For example, a recent preclinical study explored the synergistic effects of combining Aprocitentan with curcumin, a natural anti-inflammatory compound found in turmeric. The results indicated that this combination significantly amplified the anti-inflammatory and neuroprotective effects observed with either agent alone.

As interest in Aprocitentan continues to grow, researchers are also exploring its potential applications beyond neurodegenerative disorders. For instance, preliminary studies suggest that it may have therapeutic benefits in other conditions characterized by inflammation and oxidative stress, such as multiple sclerosis and certain types of cancer. These explorations highlight the versatility of this compound and its potential to address a wide range of medical challenges.

In conclusion, Aprocitentan (CAS No. 1103522-45-7) represents a groundbreaking advancement in the field of neuroscience and drug development. Its unique mechanism of action as a selective PDE10A inhibitor positions it as a promising therapeutic agent for treating neurodegenerative disorders and other conditions associated with inflammation and oxidative stress. As clinical trials progress and new research emerges, the full potential of this compound will continue to unfold, offering hope for millions affected by these debilitating diseases.